Cas no 2034413-02-8 (1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine)

• Product Name: 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine
• CAS No: 2034413-02-8
• MF: C₂₁H₂₁ClFN₅O
• MW: 413.8757
• CID: 5349523
• Update Time: 2025-07-17

1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)-[4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl]methanone
• (3-Chloro-4-fluorophenyl)(4-(7,8,9,10-tetrahydropyrazino[1,2-b]indazol-1-yl)piperazin-1-yl)methanone
• 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

• Inchi： 1S/C21H21ClFN5O/c22-16-13-14(5-6-17(16)23)21(29)27-11-9-26(10-12-27)20-19-15-3-1-2-4-18(15)25-28(19)8-7-24-20/h5-8,13H,1-4,9-12H2
• InChI Key： WVIMLUBFRSEXRF-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])C(N1C([H])([H])C([H])([H])N(C2C3=C4C(C([H])([H])C([H])([H])C([H])([H])C4([H])[H])=NN3C([H])=C([H])N=2)C([H])([H])C1([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 604
• XLogP3: 3.3
• Topological Polar Surface Area: 53.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine

Comprehensive Analysis of 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine (CAS No. 2034413-02-8)

In the rapidly evolving field of medicinal chemistry, 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine (CAS No. 2034413-02-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazino[1,2-b]indazole core and piperazine moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the pharmacological properties it may exhibit.

The compound's 3-chloro-4-fluorobenzoyl group is a critical feature that enhances its binding affinity to specific biological targets. This modification is often explored in the context of kinase inhibition, a hot topic in oncology and inflammatory disease research. Given the growing demand for targeted therapies, this compound aligns well with current trends in precision medicine. Its heterocyclic architecture also makes it a candidate for modulating protein-protein interactions, a frontier in drug design.

From a synthetic chemistry perspective, the preparation of 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine involves multi-step organic transformations, including amide coupling and cyclization reactions. These processes are frequently searched by chemists looking for innovative methodologies to construct complex N-heterocycles. The compound's CAS No. 2034413-02-8 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

In the context of AI-driven drug discovery, this molecule exemplifies how computational tools can predict bioactive scaffolds. Searches for "machine learning in medicinal chemistry" often highlight compounds like this, which combine traditional design principles with modern in silico optimization. Its ADME (Absorption, Distribution, Metabolism, Excretion) properties are another area of focus, as researchers aim to balance potency with pharmacokinetic viability.

The pyrazinoindazole segment of the molecule is particularly noteworthy due to its prevalence in GPCR (G-Protein Coupled Receptor) modulators. With GPCRs being the target of ~35% of FDA-approved drugs, this structural motif attracts significant attention. Queries like "GPCR ligand design" or "indazole derivatives in therapeutics" frequently appear in scientific databases, reflecting the broader interest in such chemotypes.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the compact yet versatile nature of 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine makes it a valuable starting point for lead optimization. Its molecular weight and lipophilicity parameters fall within desirable ranges for CNS-penetrant compounds, a recurring theme in forums discussing blood-brain barrier permeability.

Environmental considerations also play a role in the compound's profile. The fluorine atom in its structure is a subject of "green chemistry" debates, as researchers weigh the benefits of fluorination against potential ecological impacts. This dichotomy is frequently explored in searches related to "sustainable pharmaceutical synthesis."

In conclusion, 1-(3-chloro-4-fluorobenzoyl)-4-{7H,8H,9H,10H-pyrazino[1,2-b]indazol-1-yl}piperazine represents a fascinating case study at the intersection of synthetic chemistry, computational modeling, and therapeutic innovation. Its CAS No. 2034413-02-8 ensures precise tracking as research progresses, while its structural features continue to inspire investigations across multiple disciplines in life sciences.